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Compound of Interest

Compound Name: RS102895

Cat. No.: B15602449 Get Quote

Technical Support Center: RS102895
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and FAQs to address challenges related to the poor

solubility of RS102895 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is RS102895 and what is its mechanism of action?

RS102895 is a potent and selective antagonist of the C-C chemokine receptor 2 (CCR2).[1][2]

It functions by binding to CCR2 and inhibiting the downstream signaling pathways activated by

its ligand, primarily Monocyte Chemoattractant Protein-1 (MCP-1/CCL2).[3][4] This inhibition

blocks the recruitment of monocytes and other immune cells to sites of inflammation.[3]

RS102895 has been shown to be effective in various inflammatory and fibrotic disease models.

[5]

Q2: I'm observing precipitation when I dilute my RS102895 DMSO stock solution in aqueous

media for my cell culture experiments. Why is this happening?

This is a common issue known as "crashing out" and occurs because RS102895 is poorly

soluble in water. When a concentrated DMSO stock is diluted into an aqueous environment like

cell culture media, the DMSO concentration decreases, and the compound's solubility limit in

the aqueous solution is exceeded, leading to precipitation.

Q3: What is the maximum recommended concentration of DMSO in cell culture media?
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To avoid solvent-induced cellular toxicity, the final concentration of DMSO in your cell culture

media should be kept as low as possible, ideally below 0.1% and not exceeding 0.3%.[6] It is

crucial to include a vehicle control (media with the same final DMSO concentration) in your

experiments to account for any potential effects of the solvent on cell viability and function.[7][8]

Q4: How should I store my RS102895 stock solution?

Stock solutions of RS102895 in DMSO should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months), protected from light.[5]

Troubleshooting Guide: Overcoming RS102895
Precipitation
This guide provides a systematic approach to troubleshoot and prevent RS102895 precipitation

in your experiments.

Issue: Immediate Precipitation Upon Dilution

If you observe immediate cloudiness or particulate formation upon adding your RS102895
stock solution to your cell culture medium, consider the following solutions:
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Potential Cause Explanation Recommended Solution

High Final Concentration

The final concentration of

RS102895 in the media

surpasses its aqueous

solubility limit.

Decrease the final working

concentration. It is crucial to

experimentally determine the

maximum soluble

concentration of RS102895 in

your specific cell culture

medium.

Rapid Dilution

Direct addition of a

concentrated DMSO stock into

a large volume of aqueous

media causes a rapid solvent

exchange, leading to

precipitation.

Perform a serial dilution of the

DMSO stock in pre-warmed

(37°C) culture media. Add the

compound dropwise while

gently swirling the media to

ensure gradual and even

dispersion.

Low Media Temperature

The solubility of many

compounds, including

RS102895, decreases at lower

temperatures.

Always use pre-warmed

(37°C) cell culture media for

preparing your working

solutions.[9]

Highly Concentrated Stock

Using a very high

concentration stock solution

necessitates a large dilution

factor, which can lead to

localized supersaturation and

precipitation.

Consider preparing an

intermediate, less

concentrated stock solution in

DMSO before the final dilution

into the aqueous media.

Issue: Precipitation After Incubation

If the solution is initially clear but precipitation occurs after a few hours or days of incubation,

the following factors may be involved:
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Potential Cause Explanation Recommended Solution

Compound Instability

RS102895 may have limited

stability in the aqueous,

protein-rich environment of cell

culture media over extended

periods.

For long-term experiments,

consider refreshing the media

with a freshly prepared

solution of RS102895 every

24-48 hours.

Media Evaporation

Evaporation from the culture

vessel can increase the

concentration of all

components, including

RS102895, potentially

exceeding its solubility.

Ensure proper humidification

of your incubator and use

culture plates with low-

evaporation lids or sealing

membranes for long-term

experiments.

Interaction with Media

Components

Components in the serum or

basal media may interact with

RS102895 over time, reducing

its solubility.

If compatible with your cell line,

consider using serum-free

media or a different basal

media formulation.

Quantitative Solubility Data
The solubility of RS102895 can vary depending on the solvent and the specific salt form (e.g.,

hydrochloride). Below is a summary of available solubility data.
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Compound Form Solvent
Maximum

Concentration
Reference

RS102895

hydrochloride
DMSO 75 mM [10]

RS102895

hydrochloride
DMSO 85 mg/mL (~199 mM) [2]

RS102895
10% DMSO / 90%

Corn Oil

≥ 2.5 mg/mL (≥ 6.40

mM)
[5]

RS102895

10% DMSO / 40%

PEG300 / 5% Tween-

80 / 45% Saline

≥ 2.5 mg/mL (≥ 6.40

mM)
[5]

RS102895 Water Insoluble [2]

Experimental Protocols
Protocol 1: Preparation of RS102895 Stock Solution

Weighing the Compound: Accurately weigh the desired amount of RS102895 hydrochloride

powder.

Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the

desired stock concentration (e.g., 10 mM to 75 mM).

Dissolution: Vortex the solution thoroughly to ensure the compound is completely dissolved.

If necessary, brief sonication in a water bath can aid dissolution.

Storage: Aliquot the stock solution into smaller volumes in light-protected tubes and store at

-80°C.

Protocol 2: Determining the Maximum Soluble Concentration of RS102895 in Cell Culture

Media

This protocol will help you determine the highest concentration of RS102895 that remains in

solution in your specific experimental conditions.
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Prepare a Serial Dilution in DMSO: Start with your high-concentration RS102895 stock

solution and prepare a 2-fold serial dilution in DMSO.

Dilution in Media: In a multi-well plate, add a fixed volume of your pre-warmed (37°C)

complete cell culture medium to each well.

Addition of Compound: Add a small, equal volume of each DMSO dilution of RS102895 to

the wells (e.g., 2 µL into 200 µL of media). Include a DMSO-only vehicle control.

Incubation and Observation: Incubate the plate under your standard cell culture conditions

(e.g., 37°C, 5% CO₂).

Assessment of Precipitation: Visually inspect the wells for any signs of cloudiness, crystals,

or precipitate at various time points (e.g., immediately, 2, 6, and 24 hours). For a more

quantitative measure, you can read the absorbance of the plate at a wavelength of 600-650

nm, where an increase in absorbance indicates precipitation.

Determine Maximum Soluble Concentration: The highest concentration of RS102895 that

remains clear and free of visible precipitate is your maximum working soluble concentration

under these specific conditions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15602449?utm_src=pdf-body
https://www.benchchem.com/product/b15602449?utm_src=pdf-body
https://www.benchchem.com/product/b15602449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Serial Dilution in DMSO

Step 2: Dilution in Media

Step 3: Incubation & Observation

Step 4: Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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